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Compound of Interest

Compound Name: 1-Iodo-2,3-dimethylbenzene

Cat. No.: B1295297 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

1-Iodo-2,3-dimethylbenzene, tailored for researchers, scientists, and drug development

professionals. The following procedures and data are compiled from various safety data sheets

to ensure a comprehensive overview of safe laboratory practices.

Hazard Identification and Classification
1-Iodo-2,3-dimethylbenzene is classified as a hazardous substance. It is crucial to understand

its primary hazards to ensure safe handling.

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

The substance is a combustible liquid and should be handled with appropriate precautions.[3]

Quantitative Safety Data
A summary of the key quantitative safety and physical data for Iodo-dimethylbenzene isomers

is presented below. Note that some data may be for isomers such as 1-Iodo-3,5-

dimethylbenzene or 1-Iodo-2,4-dimethylbenzene, as specific data for the 2,3-isomer can be

limited.
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Property Value Source(s)

Molecular Formula C₈H₉I [2]

Boiling Point 92-94 °C / 3 mmHg [3]

112 °C / 20 mmHg [4]

Density 1.608 g/mL at 25 °C [3]

1.628 g/mL [4]

Flash Point 113 °C (235.4 °F) - closed cup [3][4]

Refractive Index n20/D 1.594 [3]

Storage Temperature Refrigerator [5]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for laboratory safety.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Iodo-2,3-dimethylbenzene to minimize

exposure risk.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[2]

Clothing: Wear fire/flame resistant and impervious clothing to prevent skin exposure.[1][2]

A lab coat is required.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a suitable filter (e.g., type ABEK (EN14387)).[3] Work should be

conducted in a well-ventilated area, preferably a chemical fume hood.[1][6]
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Handling and Storage Procedures
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[2][4]

Do not breathe mist, vapors, or spray.[2][6]

Wash hands and any exposed skin thoroughly after handling.[2][6]

Use only in a well-ventilated area or outdoors.[1][6]

Storage:

Store in a well-ventilated, dry, and cool place.[2][6]

Keep the container tightly closed.[2][6]

Store locked up.[1][6]

Keep away from heat and sources of ignition.[4][7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention immediately.[1][2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing and shoes. Get medical attention if irritation persists.[1][2][8]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[1][2][9]
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If Swallowed: Do NOT induce vomiting. Clean mouth with water and get medical attention

immediately.[2][7]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Ensure adequate ventilation.

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (see Section 1).

Remove all sources of ignition.[1]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the chemical enter the drains.[7]

Methods for Cleaning Up:

Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to soak up the

spill.

Collect the absorbed material and place it in a suitable, closed container for disposal.[7]

Disposal Plan
Dispose of 1-Iodo-2,3-dimethylbenzene and its containers in accordance with local, regional,

and national regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Dispose of contents and container to an approved waste disposal plant.[2][6]
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Contaminated packaging should be treated as the product itself.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1-Iodo-2,3-
dimethylbenzene.
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Caption: Workflow for Safe Handling of 1-Iodo-2,3-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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